N-(3,4-dimethoxyphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C19H25N3O5/c1-12-6-4-5-9-19(12)17(24)22(18(25)21-19)11-16(23)20-13-7-8-14(26-2)15(10-13)27-3/h7-8,10,12H,4-6,9,11H2,1-3H3,(H,20,23)(H,21,25)
• InChI Key: CWDQAMAKSCZBMH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC12C(=O)N(C(=O)N2)CC(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H25N3O5
• Molecular Weight: 375.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide is a useful research compound. Its molecular formula is C19H25N3O5 and its molecular weight is 375.425. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Triphenylphosphine Promoted Reactions : A study demonstrated the formation of various spiro compounds, including 7,9-diazaspiro[4.5]dec-1-enes, through triphenylphosphine promoted reactions. These reactions showed high diastereoselectivity and good yields, indicating the chemical's versatility in synthesis processes (Han, Zheng, Zhang, & Yan, 2020).

• Synthesis of Bioactive Compounds : Another research focused on the synthesis of N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)propanamides and related derivatives, highlighting the compound's potential in creating biologically active molecules (Amirani Poor, Darehkordi, Anary‐Abbasinejad, & Mohammadi, 2018).

• High Yielding Cyclisations : Research on the high yielding cyclisation of related acetamides to form spiro compounds like (±)-crispine A suggests potential applications in organic synthesis (King, 2007).

Biological and Pharmacological Research

• Antiviral Activity : A study investigated N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives, revealing significant antiviral activity against influenza and human coronavirus. This suggests the potential of spiro compounds in antiviral drug development (Apaydın, Loy, Stevaert, & Naesens, 2020).

• Kappa-Opioid Receptor Antagonism : Research on 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine, a related compound, showed high affinity for kappa-opioid receptors, suggesting its potential in treating depression and addiction disorders (Grimwood et al., 2011).

• Anticonvulsant Activity : A study synthesizing and evaluating the anticonvulsant activity of related N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide derivatives showed a correlation with in vivo and in silico calculations, indicating their potential in epilepsy treatment research (El Kayal et al., 2022).